Cas no 1414455-03-0 (Guajadial B)

Guajadial B structure
Guajadial B structure
Product Name:Guajadial B
CAS No:1414455-03-0
MF:C30H34O5
MW:474.587969303131
CID:2087226
PubChem ID:168013399
Update Time:2025-04-21

Guajadial B Chemical and Physical Properties

Names and Identifiers

    • Guajadial B
    • [ "" ]
    • FS-8650
    • 1414455-03-0
    • (1R,4E,8E,11S,19S)-15,17-dihydroxy-4,7,7,11-tetramethyl-19-phenyl-12-oxatricyclo[9.8.0.013,18]nonadeca-4,8,13,15,17-pentaene-14,16-dicarbaldehyde
    • Inchi: 1S/C30H34O5/c1-19-11-12-23-24(20-9-6-5-7-10-20)25-27(34)21(17-31)26(33)22(18-32)28(25)35-30(23,4)15-8-14-29(2,3)16-13-19/h5-10,13-14,17-18,23-24,33-34H,11-12,15-16H2,1-4H3/b14-8+,19-13+/t23-,24-,30+/m1/s1
    • InChI Key: SCJBVAONMYLOHE-LUGVMUTJSA-N
    • SMILES: O1C2C(C=O)=C(C(C=O)=C(C=2[C@H](C2C=CC=CC=2)[C@H]2CCC(C)=CCC(C)(C)C=CC[C@]12C)O)O |t:24,30|

Computed Properties

  • Exact Mass: 474.24100
  • Monoisotopic Mass: 474.24062418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 3
  • Complexity: 825
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 522.5±50.0 °C at 760 mmHg
  • Flash Point: 161.0±23.6 °C
  • Solubility: Insuluble (8.5E-6 g/L) (25 ºC),
  • PSA: 83.83000
  • LogP: 6.72470
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

Guajadial B Security Information

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